Cas no 53663-37-9 (3-(dimethoxymethyl)aniline)

• Product Name: 3-(dimethoxymethyl)aniline
• CAS No: 53663-37-9
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• MDL: MFCD03643881
• CID: 938917
• Update Time: 2025-05-21

3-(dimethoxymethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-(dimethoxymethyl)aniline
• benzenamine, 3-(dimethoxymethyl)-

• MDL： MFCD03643881
• Inchi： 1S/C9H13NO2/c1-11-9(12-2)7-4-3-5-8(10)6-7/h3-6,9H,10H2,1-2H3
• InChI Key： LFMCNJBSTUSMMC-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=C(C=1)N)OC

Computed Properties

• Exact Mass: 167.09469

Experimental Properties

• PSA: 44.48

Additional information on 3-(dimethoxymethyl)aniline

3-(Dimethoxymethyl)aniline: Properties, Applications, and Market Insights

3-(Dimethoxymethyl)aniline (CAS No. 53663-37-9) is a versatile aromatic amine compound widely used in organic synthesis and specialty chemical applications. This compound, also known as 3-(dimethoxymethyl)benzenamine, features a unique molecular structure combining an aniline core with a dimethoxymethyl substituent, making it valuable for various industrial processes.

The growing interest in 3-(dimoxymethyl)aniline derivatives stems from their applications in pharmaceutical intermediates, agrochemicals, and advanced material synthesis. Recent market trends show increased demand for this compound due to its role in developing specialty polymers and photoactive materials, particularly in the electronics and renewable energy sectors.

From a chemical perspective, 3-(dimethoxymethyl)aniline demonstrates excellent solubility in common organic solvents while maintaining good thermal stability. These properties make it particularly useful in multistep organic synthesis where controlled reactivity is required. Researchers have recently explored its potential in catalyzed cross-coupling reactions, a hot topic in green chemistry research.

In pharmaceutical applications, 53663-37-9 serves as a key building block for various drug discovery programs. Its structural features allow for diverse modifications, making it valuable in developing central nervous system (CNS) active compounds and antimicrobial agents. The compound's stability under physiological conditions has attracted attention from medicinal chemists working on next-generation therapeutics.

The material science field has found innovative uses for 3-(dimethoxymethyl)aniline in developing conductive polymers and organic semiconductors. With the growing demand for flexible electronics and organic photovoltaics, this compound's role in synthesizing advanced materials has become increasingly important. Recent studies highlight its potential in creating light-emitting materials for OLED applications.

From a commercial perspective, the global market for 3-(dimethoxymethyl)aniline suppliers has seen steady growth, particularly in Asia-Pacific regions. Manufacturers are focusing on developing more efficient production methods to meet the rising demand from various industries. Quality control remains a critical factor, with high-purity 53663-37-9 commanding premium prices in specialty chemical markets.

Environmental considerations have led to increased research into sustainable synthesis routes for 3-(dimethoxymethyl)aniline. Recent advancements in catalytic methods and solvent-free reactions have improved the compound's environmental profile while maintaining cost-effectiveness. These developments align with the chemical industry's growing emphasis on green chemistry principles.

Analytical characterization of 3-(dimethoxymethyl)aniline typically involves advanced techniques such as HPLC analysis, mass spectrometry, and NMR spectroscopy. These methods ensure product quality and purity, which are crucial for its applications in sensitive chemical processes. Standardized analytical protocols have been established to meet the requirements of various industrial applications.

Storage and handling of 53663-37-9 require standard chemical safety precautions. The compound should be kept in airtight containers away from strong oxidizers and moisture. Proper storage conditions help maintain its stability and shelf life, which are important considerations for industrial users and research laboratories.

Future research directions for 3-(dimethoxymethyl)aniline include exploring its potential in nanomaterial synthesis and bioconjugation chemistry. The compound's unique structural features make it a promising candidate for developing novel functional materials with applications in biotechnology and medical diagnostics.

For researchers and industry professionals seeking 3-(dimethoxymethyl)aniline technical data, comprehensive information is available regarding its physical properties, spectral characteristics, and reactivity patterns. These details are essential for proper utilization in various chemical processes and product development initiatives.

The patent landscape surrounding 53663-37-9 applications has expanded significantly in recent years, reflecting growing industrial interest. Innovations in synthetic methodologies and novel applications continue to emerge, particularly in advanced material development and specialty chemical formulations.

In conclusion, 3-(dimethoxymethyl)aniline represents an important intermediate in modern chemical synthesis with diverse applications across multiple industries. Its unique combination of chemical properties and structural features ensures its continued relevance in both academic research and industrial applications. As new uses are discovered and production methods improve, this compound is poised to play an even more significant role in specialty chemical markets.